N1-(2-(4-fluorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(2-hydroxyethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains several functional groups and structural features common in pharmaceutical and biological chemistry. These include a fluorophenyl group, a thieno[3,4-c]pyrazole moiety, and an oxalamide group. Each of these groups can confer specific chemical and biological properties .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. For instance, the fluorophenyl group could be introduced via a halogenation reaction, while the thieno[3,4-c]pyrazole moiety might be formed through a cyclization reaction .Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of multiple heterocyclic rings (thieno[3,4-c]pyrazole) and functional groups (fluorophenyl, oxalamide) suggests that it could have interesting electronic and steric properties .Chemical Reactions Analysis
The compound’s reactivity would be influenced by its various functional groups. For example, the fluorine atom on the phenyl ring could be susceptible to nucleophilic aromatic substitution reactions, while the oxalamide group might participate in acid-base reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structural features. For example, the presence of a fluorine atom could increase its lipophilicity, potentially affecting its solubility and permeability. The heterocyclic rings could also influence its stability and reactivity .Scientific Research Applications
Fluorometric Sensing
A study by Bozkurt and Gul (2018) introduces a novel pyrazoline derivative for metal ion selectivity based on fluorometric detection. This compound demonstrates significant selectivity and sensitivity towards Hg^2+ ions without interference from other metal ions, showcasing potential applications in environmental monitoring and metal ion detection (Bozkurt & Gul, 2018).
Anti-Tumor Agents
Gomha, Edrees, and Altalbawy (2016) synthesized a series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, evaluating them as potent anti-tumor agents. These compounds displayed promising activities against hepatocellular carcinoma (HepG2) cell lines, indicating their potential in cancer research (Gomha, Edrees, & Altalbawy, 2016).
Antimicrobial Activity
Puthran et al. (2019) explored the synthesis of novel Schiff bases using derivatives that share structural similarities with the query compound, assessing their antimicrobial activity. This research highlights the potential of such compounds in developing new antimicrobial agents (Puthran et al., 2019).
Photovoltaic Applications
Li et al. (2010) synthesized a polymer incorporating 2,3-bis(4-fluorophenyl)thieno[3,4-b]pyrazine for photovoltaic applications. This study demonstrates the use of similar chemical structures in the development of materials for energy conversion, highlighting their potential in renewable energy technologies (Li et al., 2010).
Future Directions
Properties
IUPAC Name |
N'-[2-(4-fluorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(2-hydroxyethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN4O5S/c16-9-1-3-10(4-2-9)20-13(18-15(23)14(22)17-5-6-21)11-7-26(24,25)8-12(11)19-20/h1-4,21H,5-8H2,(H,17,22)(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNGFIEKCNJJCAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(N(N=C2CS1(=O)=O)C3=CC=C(C=C3)F)NC(=O)C(=O)NCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.